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Compound of Interest

Compound Name: Butyl pyruvate

cat. No.: B1584182

Core Physical and Chemical Properties

n-Butyl pyruvate, also known as butyl 2-oxopropanoate, is an ester with the chemical formula
C7H120s.[1][2][3][4][5] It is a colorless liquid with a fruity odor and is used in various industries
as a solvent, a flavoring agent, and as an intermediate in the synthesis of pharmaceuticals and
other organic compounds.[2][6]

Data Presentation of Physical Properties

The following table summarizes the key physical and chemical properties of n-butyl pyruvate.
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Property Value Reference
Molecular Weight 144.17 g/mol [11121171
Molecular Formula C7H120s3 [L112][31[41[5]

IUPAC Name

Butyl 2-oxopropanoate

[1]

CAS Registry Number

20279-44-1

[LIE2]EB14105] 07 ]18]

Boiling Point 70-71 °C (at 11 Torr) [8]
Density 0.996 g/cm3 (at 25 °C) [819]
Appearance Colorless liquid [2]
Odor Fruity odor [2]
Solubility in Water Soluble [2]

Refractive Index

See note below

Melting Point

Data not available

Note on Refractive Index: While a specific experimentally determined refractive index for n-

butyl pyruvate was not found in the provided search results, the refractive index for a similar

ester, ethyl pyruvate, is 1.404 (n20/D). Generally, the refractive indices of organic solvents like

esters are readily available in chemical handbooks.[10]

Experimental Protocols for Property Determination

Detailed experimental protocols for determining the physical properties of n-butyl pyruvate are

outlined below. These are standard laboratory procedures applicable to liquid organic

compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like n-butyl pyruvate, which may have a relatively high boiling point

at atmospheric pressure, vacuum distillation is often employed to prevent decomposition.

Methodology:
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e Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. For vacuum
distillation, the apparatus is connected to a vacuum pump with a manometer to measure the
pressure.

o Sample Preparation: A sample of n-butyl pyruvate is placed in the round-bottom flask along
with boiling chips to ensure smooth boiling.

« Distillation: The apparatus is evacuated to the desired pressure (e.g., 11 Torr).[8] The flask is
then heated gently.

o Data Collection: The temperature is recorded when the liquid is boiling steadily and the vapor
is condensing and collecting in the receiving flask. This temperature is the boiling point at
that specific pressure.

Determination of Density
Density is the mass per unit volume of a substance. It is a fundamental physical property that
can be used to identify a compound and assess its purity.

Methodology:

o Apparatus: A pycnometer (a small glass flask of a known volume) and an analytical balance
are required.

o Measurement of Pycnometer Mass: The mass of the clean, dry pycnometer is accurately
measured.

« Filling the Pycnometer: The pycnometer is filled with distilled water of a known temperature,
and its mass is measured again. This allows for the precise calculation of the pycnometer's
volume.

o Sample Measurement: The pycnometer is then emptied, dried, and filled with n-butyl
pyruvate at the same temperature. The mass is measured once more.

o Calculation: The density of n-butyl pyruvate is calculated by dividing the mass of the
sample by the volume of the pycnometer.
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Determination of Solubility in Water

Solubility is the ability of a substance to dissolve in a solvent. For a qualitative determination of
the solubility of n-butyl pyruvate in water:

Methodology:

o Sample Preparation: A small, measured amount of n-butyl pyruvate (e.g., 0.1 g) is added to
a test tube containing a known volume of deionized water (e.g., 3 mL).

» Observation: The mixture is agitated vigorously for a short period.

e Analysis: The mixture is observed to see if the n-butyl pyruvate has dissolved completely to
form a homogeneous solution. If it has, it is considered soluble. The formation of two distinct
layers or a cloudy suspension indicates insolubility or partial solubility.

Synthesis Pathway of n-Butyl Pyruvate

n-Butyl pyruvate is typically synthesized via Fischer esterification.[6] This reaction involves the
acid-catalyzed reaction between a carboxylic acid (pyruvic acid) and an alcohol (n-butanol).[11]
[12]

Caption: Fischer esterification synthesis of n-butyl pyruvate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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